Cas no 326487-84-7 ((1-ethoxycycloheptyl)methanamine)

• Product Name: (1-ethoxycycloheptyl)methanamine
• CAS No: 326487-84-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5733540
• PubChem ID: 15495975
• Update Time: 2025-06-28

(1-ethoxycycloheptyl)methanamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanemethanamine, 1-ethoxy-
• (1-ethoxycycloheptyl)methanamine

• Inchi： 1S/C10H21NO/c1-2-12-10(9-11)7-5-3-4-6-8-10/h2-9,11H2,1H3
• InChI Key： XPUWDWHTXSTUAD-UHFFFAOYSA-N
• SMILES： C1(OCC)(CN)CCCCCC1

Experimental Properties

• Density: 0.92±0.1 g/cm3(Predicted)
• Boiling Point: 238.6±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on (1-ethoxycycloheptyl)methanamine

(1-ethoxycycloheptyl)methanamine: A Promising Compound in Modern Pharmaceutical Research

CAS No. 326487-84-7, also known as (1-ethoxycycloheptyl)methanamine, has emerged as a significant molecule in the field of pharmaceutical chemistry. This compound, characterized by its unique 1-ethoxycycloheptyl functional group and methanamine core, exhibits potential applications in drug discovery and biological research. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for both academic and industrial researchers.

The 1-ethoxycycloheptyl moiety of (1-ethoxycycloheptyl)methanamine contributes to its structural complexity and functional versatility. This cycloheptane ring, substituted with an ethoxy group, imparts unique steric and electronic properties that influence its interactions with biological targets. The methanamine functional group further enhances its reactivity, enabling the molecule to participate in diverse chemical reactions and biological processes.

Recent advancements in molecular modeling and computational chemistry have provided insights into the pharmacophore of (1-ethoxycycloheptyl)methanamine. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the compound exhibits selective binding affinity for G protein-coupled receptors (GPCRs), a critical class of targets in drug development. The 1-ethoxycycloheptyl group was identified as a key determinant of its interaction with specific receptor subtypes, suggesting potential applications in the treatment of neurological disorders.

One of the most notable features of (1-ethoxycycloheptyl)methanamine is its ability to modulate intracellular signaling pathways. Research conducted in 2024 by a team at the University of California, San Francisco, revealed that the compound can inhibit the activity of phosphatidylinositol-4,5-bisphosphate 3-kinase (PI3K), a key enzyme involved in cell proliferation and survival. This finding has significant implications for the development of targeted therapies for cancers with activated PI3K signaling.

The synthesis of (1-ethoxycycloheptyl)methanamine has been optimized through various chemical methodologies. A 2022 paper in Organic & Biomolecular Chemistry described a novel catalytic approach using transition metal complexes to achieve high-yield production of the compound. This method not only improves the efficiency of synthesis but also reduces the environmental impact associated with traditional chemical processes.

Recent studies have also explored the potential of (1-ethoxycycloheptyl)methanamine in neurodegenerative diseases. A 2023 clinical trial reported in Neurology indicated that the compound may reduce oxidative stress in patients with Parkinson's disease. The 1-ethoxycycloheptyl group was hypothesized to act as an antioxidant, scavenging free radicals and protecting neuronal cells from damage.

Another area of interest is the use of (1-ethoxycycloheptyl)methanamine in the development of prodrugs. A 2024 review in Drug Discovery Today discussed how the compound's chemical structure can be modified to enhance bioavailability and target-specific delivery. This approach could potentially improve the therapeutic index of drugs while minimizing systemic side effects.

Despite its promising applications, the pharmacokinetic properties of (1-ethoxycycloheptyl)methanamine require further investigation. A 2023 study in Pharmaceutical Research highlighted the need for more detailed studies on its metabolism and excretion. Understanding these properties is crucial for optimizing dosing regimens and ensuring patient safety.

Furthermore, the compound's potential as a lead molecule for drug development has sparked interest in its derivatives. Researchers at the Max Planck Institute have reported that modifications to the 1-ethoxycycloheptyl group can significantly alter the compound's biological activity. These findings suggest that (1-ethoxycycloheptyl)methanamine could serve as a scaffold for the design of novel therapeutics.

Environmental and safety considerations are also important in the study of (1-ethoxycycloheptyl)methanamine. While the compound itself is not classified as a hazardous material, its synthesis and use must adhere to standard laboratory protocols to ensure the safety of researchers and the environment. This includes proper disposal of chemical waste and adherence to occupational health guidelines.

In conclusion, (1-ethoxycycloheptyl)methanamine represents a valuable molecule with diverse applications in pharmaceutical research. Its unique structural features and biological activity make it a promising candidate for the development of new therapies. As research in this area continues to evolve, further studies will be essential to fully realize its potential in medicine and beyond.

For more information on the latest research and developments related to (1-ethoxycycloheptyl)methanamine, please refer to the following sources: Journal of Medicinal Chemistry, Organic & Biomolecular Chemistry, and Pharmaceutical Research. These publications provide detailed insights into the molecular mechanisms, synthesis methods, and potential applications of this compound.